1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione

• Molecular Formula: C26H25N3O5
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 1//'-methyl-2-(3-morpholin-4-ylpropyl)spiro[chromeno[2,3-c]pyrrole-1,3//'-indole]-2//',3,9-trione
• InChI: InChI=1S/C26H25N3O5/c1-27-19-9-4-3-8-18(19)26(25(27)32)21-22(30)17-7-2-5-10-20(17)34-23(21)24(31)29(26)12-6-11-28-13-15-33-16-14-28/h2-5,7-10H,6,11-16H2,1H3
• InChI Key: GOPKTSPPKLOFTC-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2C3(C1=O)C4=C(C(=O)N3CCCN5CCOCC5)OC6=CC=CC=C6C4=O

Description

1-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione, also known as MCPT, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione involves the inhibition of the enzyme topoisomerase II, which is involved in DNA replication and cell division. This compound binds to the enzyme and prevents it from functioning properly, leading to DNA damage and cell death. Additionally, this compound has been found to inhibit the activity of NF-κB, a transcription factor that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, this compound has been found to have other biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species, which can cause cellular damage and contribute to disease. This compound has also been found to have anti-inflammatory properties, which may be beneficial for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione for lab experiments is its high potency and specificity for topoisomerase II. This allows for the study of the enzyme's role in cellular processes and the development of potential therapies. However, this compound may have limitations in terms of its toxicity and solubility, which can affect its effectiveness and safety in vivo.

Future Directions

There are several potential future directions for the study of 1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione. One area of research is the development of more potent and selective topoisomerase II inhibitors based on the structure of this compound. Another area of research is the investigation of the anti-inflammatory properties of this compound for the treatment of inflammatory diseases. Additionally, the combination of this compound with other anti-cancer agents may be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione involves the condensation of 3-(morpholin-4-yl)propionaldehyde with 3-indolylacetic acid, followed by cyclization with chromene-3-carboxylic acid. The resulting product is then treated with methyl iodide to obtain this compound. The synthesis method has been optimized to achieve high yields and purity.

Scientific Research Applications

1'-methyl-2-[3-(morpholin-4-yl)propyl]-2H-spiro[chromeno[2,3-c]pyrrole-1,3'-indole]-2',3,9(1'H)-trione has been studied extensively for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer, both in vitro and in vivo. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells, while sparing normal cells.